Cas no 2229263-48-1 (2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine
• CAS No: 2229263-48-1
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 5978620
• PubChem ID: 165638893
• Update Time: 2025-06-10

2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine
• EN300-1975900
• 2-[1-(2-chloro-6-fluorophenyl)cyclobutyl]ethan-1-amine
• 2229263-48-1

• Inchi： 1S/C12H15ClFN/c13-9-3-1-4-10(14)11(9)12(7-8-15)5-2-6-12/h1,3-4H,2,5-8,15H2
• InChI Key： IKNVDTHRIHHHLE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(CCN)CCC1)F

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine

Comprehensive Overview of 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine (CAS No. 2229263-48-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine (CAS No. 2229263-48-1) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutyl and fluorophenyl structural motifs, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its amine functionality, which often serves as a key pharmacophore in bioactive molecules.

The compound's 2-chloro-6-fluorophenyl moiety is a notable feature, as halogenated aromatic rings are frequently employed to enhance binding affinity and metabolic stability in medicinal chemistry. Recent studies have highlighted the growing demand for fluorinated compounds due to their ability to improve pharmacokinetic properties. This aligns with current trends in the pharmaceutical industry, where fluorine incorporation is a hot topic in the design of next-generation therapeutics.

From a synthetic perspective, 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine presents intriguing challenges and opportunities. The cyclobutane ring, a strained four-membered carbocycle, is increasingly recognized for its ability to confer conformational rigidity and improve target selectivity. This has led to a surge in searches for strained ring systems and small-ring amines among chemists and researchers.

The compound's potential applications extend beyond pharmaceuticals. Materials scientists are investigating its utility in the development of advanced organic materials, particularly those requiring specific electronic properties or molecular recognition capabilities. This dual applicability in both life sciences and materials science makes CAS No. 2229263-48-1 a versatile subject of study.

Quality control and analytical characterization of 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine are critical aspects of its research and development. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and structural verification. These analytical methods are frequently searched topics among quality assurance professionals and synthetic chemists working with similar compounds.

Environmental considerations are increasingly important in chemical research, and sustainable synthesis approaches for compounds like 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine are gaining attention. Researchers are exploring green chemistry principles, catalytic methods, and atom-economical processes to produce such molecules more efficiently and with reduced environmental impact.

The storage and handling of CAS No. 2229263-48-1 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical storage practices and personal protective equipment should always be employed when working with this or any laboratory chemical.

Future research directions for 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine may include detailed structure-activity relationship studies, exploration of its biological activity profiles, and development of novel derivatization strategies. The compound's structural features make it a promising candidate for further investigation in multiple scientific domains.

For researchers interested in obtaining 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine, several specialty chemical suppliers offer this compound, typically with detailed certificates of analysis and technical data sheets. The availability of such well-characterized compounds facilitates research and accelerates discovery processes in both academic and industrial settings.

In conclusion, 2-1-(2-chloro-6-fluorophenyl)cyclobutylethan-1-amine (CAS No. 2229263-48-1) represents an interesting intersection of structural complexity and potential utility. Its study contributes to broader scientific conversations about molecular design, fluorine chemistry, and the development of novel chemical entities with diverse applications.